Cas no 2567495-18-3 (3-3-(difluoromethoxy)phenyloxolan-3-amine)

• Product Name: 3-3-(difluoromethoxy)phenyloxolan-3-amine
• CAS No: 2567495-18-3
• MF: C₁₁H₁₃F₂NO₂
• MW: 229.22323012352
• MDL: MFCD32878840
• CID: 5657433
• PubChem ID: 155820416
• Update Time: 2025-06-15

3-3-(difluoromethoxy)phenyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Furanamine, 3-[3-(difluoromethoxy)phenyl]tetrahydro-
• 2567495-18-3
• EN300-27698957
• 3-[3-(difluoromethoxy)phenyl]oxolan-3-amine
• 3-3-(difluoromethoxy)phenyloxolan-3-amine

• MDL： MFCD32878840
• Inchi： 1S/C11H13F2NO2/c12-10(13)16-9-3-1-2-8(6-9)11(14)4-5-15-7-11/h1-3,6,10H,4-5,7,14H2
• InChI Key： ZPXVVOVFFCGNQO-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1(COCC1)N)F

Computed Properties

• Exact Mass: 229.09143498g/mol
• Monoisotopic Mass: 229.09143498g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.5Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 313.6±42.0 °C(Predicted)
• pka: 8.91±0.20(Predicted)

Additional information on 3-3-(difluoromethoxy)phenyloxolan-3-amine

Introduction to 3-3-(difluoromethoxy)phenyloxolan-3-amine (CAS No. 2567495-18-3) in Modern Chemical Biology and Medicinal Chemistry

3-3-(difluoromethoxy)phenyloxolan-3-amine, identified by the chemical identifier CAS No. 2567495-18-3, represents a significant compound in the realm of chemical biology and medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of both difluoromethoxy and phenyloxolan moieties in its structure endows it with unique chemical properties that make it a promising candidate for further investigation.

The difluoromethoxy group is a key structural feature that contributes to the compound's reactivity and interaction with biological targets. Fluoro substituents are widely recognized for their ability to modulate metabolic stability, lipophilicity, and binding affinity, making them invaluable in the design of novel pharmaceuticals. In contrast, the phenyloxolan ring system introduces rigidity and electronic characteristics that can influence how the molecule interacts with enzymes and receptors. These structural elements collectively enhance the compound's potential as a scaffold for developing innovative therapeutic agents.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug design. Among these, oxolane derivatives have shown considerable promise due to their ability to mimic natural bioactive scaffolds while offering enhanced pharmacokinetic profiles. The incorporation of fluorine atoms into these structures further enhances their suitability for medicinal applications, as demonstrated by numerous studies on fluorinated analogs of existing drugs.

In the context of current research, 3-3-(difluoromethoxy)phenyloxolan-3-amine has been explored for its potential role in addressing various biological targets. For instance, studies have suggested that this compound may exhibit inhibitory activity against certain enzymes implicated in inflammatory pathways. The precise mechanism of action remains under investigation, but preliminary data indicate that its unique structural features allow it to interact selectively with target proteins.

The synthesis of 3-3-(difluoromethoxy)phenyloxolan-3-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms typically requires specialized methodologies to ensure high yield and purity. However, recent innovations in fluorination techniques have made it feasible to incorporate these moieties into complex molecules with greater ease than previously possible. This progress has opened up new avenues for exploring the therapeutic potential of fluorinated heterocycles like this one.

From a computational chemistry perspective, the molecular modeling of 3-3-(difluoromethoxy)phenyloxolan-3-amine has provided valuable insights into its interactions with biological targets. Advanced simulation techniques have allowed researchers to predict binding affinities and identify key residues involved in molecular recognition. These computational studies not only accelerate the drug discovery process but also provide a deeper understanding of how structural modifications can optimize biological activity.

The pharmacological evaluation of 3-3-(difluoromethoxy)phenyloxolan-3-amine has revealed several promising properties that make it an attractive candidate for further development. Preliminary in vitro assays have demonstrated its ability to modulate specific signaling pathways relevant to diseases such as cancer and neurodegeneration. While these findings are encouraging, additional research is needed to fully elucidate its therapeutic profile and assess its safety and efficacy in preclinical models.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized how compounds like 3-3-(difluoromethoxy)phenyloxolan-3-amine are identified and optimized. These technologies enable the rapid screening of vast chemical libraries, identifying molecules with high potential for biological activity based on their structural features. As a result, researchers can now explore more complex scaffolds such as this one with greater efficiency than ever before.

In conclusion, 3-3-(difluoromethoxy)phenyloxolan-3-amine (CAS No. 2567495-18-3) represents a compelling example of how structural innovation can drive advancements in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it a versatile scaffold for developing novel therapeutic agents, while recent research highlights its potential applications in addressing critical biological targets. As the field continues to evolve, compounds like this one will undoubtedly play a pivotal role in shaping the future of drug discovery.